1-ethyl-N,N-dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-Ethyl-N,N-dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonamide, also known as EDDQ, is a chemical compound that has gained significant attention in scientific research due to its unique properties. EDDQ is a sulfonamide derivative that has been synthesized through various methods, and its mechanism of action has been studied in detail.
Scientific Research Applications
Pharmacological Development
1-ethyl-N,N-dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonamide serves as a scaffold for the development of novel drugs with potential antiviral, antibacterial, and enzyme inhibitory activities. For instance, studies have identified compounds bearing the tetrahydroquinoxaline sulfonamide scaffold as promising selective dipeptidyl peptidase-IV (DPP-4) inhibitors and in vivo hypoglycemic agents, with a safety profile confirmed through acute toxicity examination (Syam et al., 2021). Additionally, sulfonamide-based hybrids have been highlighted for their broad pharmacological properties, including antibacterial and antitumor activities, indicating the versatility of the tetrahydroquinoxaline sulfonamide framework in drug design (Ghomashi et al., 2022).
Material Science and Environmental Studies
In material science and environmental research, the compound and its derivatives have been investigated for their potential in advanced materials and pollution control. For example, its sulfonamide moiety has been incorporated into heterocyclic compounds aimed at antibacterial applications, showcasing the chemical versatility and application breadth of this compound (Azab et al., 2013). Furthermore, its related compounds have been studied for environmental applications, such as in the degradation of contaminants, indicating its potential role in environmental remediation and management (Ricken et al., 2013).
Chemical Synthesis and Methodology
The compound also plays a role in the development of new synthetic methodologies. Research into the synthesis of related quinoxaline compounds has provided insights into novel reaction pathways and the potential for creating diverse chemical entities with significant biological activities. For example, the synthesis of novel quinoxaline derivatives as antiviral agents demonstrates the compound's utility in exploring new therapeutic avenues (Elzahabi, 2017).
properties
IUPAC Name |
1-ethyl-N,N-dimethyl-2,3-dioxo-4H-quinoxaline-6-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O4S/c1-4-15-10-6-5-8(20(18,19)14(2)3)7-9(10)13-11(16)12(15)17/h5-7H,4H2,1-3H3,(H,13,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSNHHIVEQYNZIN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=C(C=C2)S(=O)(=O)N(C)C)NC(=O)C1=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.